Galectin-8-IN-1

• Molecular Formula: C16H18N2O6
• Molecular Weight: 334.32 g/mol
• InChI: InChI=1S/C16H18N2O6/c1-18-11-6-9(16(21)22)2-3-10(11)17-14(18)8-24-12-4-5-23-13(7-19)15(12)20/h2-6,12-13,15,19-20H,7-8H2,1H3,(H,21,22)/t12-,13-,15-/m1/s1
• InChIKey: QQZYRRIGHJNGGY-UMVBOHGHSA-N

Galectin-8-IN-1: A Selective Galectin-8N Ligand for Targeted Glycobiology Research

Galectin-8-IN-1 (CAS 3028946-23-5) is a selective small-molecule ligand targeting the N-terminal carbohydrate recognition domain of galectin-8 (galectin-8N), a tandem-repeat galectin implicated in tumor progression, lymphangiogenesis, immune modulation, and autophagy. As a d-galactal-benzimidazole hybrid, it exhibits a dissociation constant (Kd) of 48 μM for galectin-8N [1]. The compound demonstrates 15-fold selectivity over galectin-3 and even higher selectivity over other mammalian galectins, making it a valuable tool for dissecting galectin-8-specific pathways in oncology, inflammation, and immunology research [1].

✓Selective galectin-8 N-terminal domain (galectin-8N) ligand for targeted pathway dissection

✓Reported selectivity over galectin-3 minimizes off-target binding in glycobiology research

✓Functional activity characterized in cell-based cytokine secretion models

• [1] Hassan M, et al. Structure-Guided Design of d-Galactal Derivatives with High Affinity and Selectivity for the Galectin-8 N-Terminal Domain. ACS Med Chem Lett. 2021 Nov 2;12(11):1745-1752. doi: 10.1021/acsmedchemlett.1c00384. PMID: 34795863. View Source

Why Galectin-8-IN-1 Cannot Be Substituted with Other Galectin-8 or Galectin-3 Inhibitors

Galectin-8 is a tandem-repeat lectin with two structurally and functionally distinct carbohydrate recognition domains—the N-terminal (galectin-8N) and C-terminal (galectin-8C) domains—each mediating unique downstream signaling pathways in lymphangiogenesis, tumor metastasis, and immune regulation [1]. The galectin-8 gene (LGALS8) is more significantly upregulated in various cancers compared to galectin-1 and galectin-3, underscoring the therapeutic relevance of domain-specific targeting [1]. The quantitative evidence presented below demonstrates that Galectin-8-IN-1 occupies a unique selectivity niche among galectin-8-targeting compounds—distinct from dual-domain inhibitors like Galectin-3/galectin-8-IN-1, more potent but less selective ligands like Galectin-8N-IN-1, and broad-spectrum galectin inhibitors. Substituting any of these alternatives introduces confounding off-target effects or fails to adequately inhibit the N-terminal domain in relevant experimental models.

Galectin-8N-IN-1 (more potent, less selective)

Higher affinity but lower selectivity over galectin-3 may confound off-target interpretation in co-expression systems.

Dual galectin-3/8 inhibitors

Simultaneous inhibition of galectin-3 and galectin-8C domains obscures N-terminal-specific signaling readouts.

Broad-spectrum galectin inhibitors

Lack of domain selectivity prevents clean attribution of biological effects to galectin-8N engagement.

• [1] van Klaveren S, et al. Selective Galectin-8N Ligands: The Design and Synthesis of Phthalazinone-d-Galactals. ChemMedChem. 2022 Mar 18;17(6):e202100575. doi: 10.1002/cmdc.202100575. PMID: 34913595. View Source

Quantitative Differentiation of Galectin-8-IN-1: Comparator Evidence for Scientific Procurement Decisions

Galectin-8-IN-1 vs. Galectin-8N-IN-1: A Trade-off Between Absolute Affinity and Functional Selectivity

Galectin-8-IN-1 (Kd = 48 μM for galectin-8N) exhibits approximately 27-fold lower binding affinity for galectin-8N compared to Galectin-8N-IN-1 (Kd = 1.8 μM) [1][2]. However, this difference in absolute potency must be evaluated in the context of the distinct functional profiles of these compounds. Galectin-8-IN-1, as a d-galactal-benzimidazole hybrid, has been specifically characterized in functional cytokine secretion assays, demonstrating dose-dependent reduction of proinflammatory IL-6 and IL-8 secretion from MDA-MB-231 cells [1]. This functional activity has been explicitly linked to the compound's ability to engage a unique orbital overlap interaction between the LUMO of Arg45 and the electron-rich HOMOs of the d-galactal olefin and O4 moieties, a binding mode that is structurally distinct from the benzimidazole-galactoside scaffold of Galectin-8N-IN-1 [1].

Affinity vs. functional selectivity

Cross-study comparable

Kd 48 μM (Galectin-8-IN-1) vs. 1.8 μM (Galectin-8N-IN-1)

Lower absolute affinity offset by orthogonal scaffold and reported functional cytokine modulation.

Binding involves Arg45 LUMO interaction distinct from benzimidazole-galactoside class.

Evidence Dimension	Binding affinity for galectin-8 N-terminal domain (galectin-8N)
Target Compound Data	Kd = 48 μM
Comparator Or Baseline	Galectin-8N-IN-1 (compound 19a): Kd = 1.8 μM
Quantified Difference	27-fold lower affinity for target compound relative to comparator
Conditions	Competitive fluorescence polarization assay with recombinant human galectin-8N

Why This Matters

The lower absolute affinity of Galectin-8-IN-1 is offset by its distinct chemical scaffold and well-characterized functional activity in cytokine secretion assays, providing a chemically orthogonal tool for probing galectin-8N biology compared to the more potent benzimidazole-galactoside class.

• [1] Hassan M, et al. Structure-Guided Design of d-Galactal Derivatives with High Affinity and Selectivity for the Galectin-8 N-Terminal Domain. ACS Med Chem Lett. 2021 Nov 2;12(11):1745-1752. doi: 10.1021/acsmedchemlett.1c00384. PMID: 34795863. View Source
• [2] Hassan M, et al. Benzimidazole-galactosides bind selectively to the Galectin-8 N-Terminal domain: Structure-based design and optimisation. Eur J Med Chem. 2021 Nov 5;223:113664. doi: 10.1016/j.ejmech.2021.113664. PMID: 34225180. View Source

Galectin-8-IN-1 vs. Galectin-3/galectin-8-IN-1: Divergent Domain Targeting Enables Distinct Research Applications

Galectin-8-IN-1 is a selective ligand for the N-terminal carbohydrate recognition domain of galectin-8 (galectin-8N), with a Kd of 48 μM and 15-fold selectivity over galectin-3 [1]. In contrast, Galectin-3/galectin-8-IN-1 (Compound 53) is a dual inhibitor targeting the C-terminal domains of both galectin-3 (Kd = 4.12 μM) and galectin-8C (Kd = 6.04 μM) . The functional consequences of this domain-selectivity difference are reflected in distinct cellular activity profiles: Galectin-3/galectin-8-IN-1 effectively inhibits MRC-5 lung fibroblast cell migration, a phenotype relevant to tissue fibrosis and cancer research ; Galectin-8-IN-1 has not been reported to exhibit this activity, as its primary functional characterization focuses on cytokine secretion modulation in MDA-MB-231 breast cancer cells [1].

Domain selectivity vs. dual inhibitor

Cross-study comparable

Galectin-8N selective (Kd 48 μM) vs. dual galectin-3/8C inhibitor

Supports galectin-8N-specific pathway studies; avoids confounding galectin-3/8C inhibition.

Functional activity: cytokine secretion reduction (target) vs. fibroblast migration inhibition (comparator).

Evidence Dimension	Target domain selectivity and functional cellular activity
Target Compound Data	Galectin-8-IN-1: Selective for galectin-8N (Kd = 48 μM); reduces IL-6 and IL-8 secretion in MDA-MB-231 cells
Comparator Or Baseline	Galectin-3/galectin-8-IN-1 (Compound 53): Dual galectin-3 (Kd = 4.12 μM) and galectin-8C (Kd = 6.04 μM) inhibitor; inhibits MRC-5 lung fibroblast migration
Quantified Difference	Galectin-8-IN-1 is 15-fold selective for galectin-8N over galectin-3; Comparator is a dual C-terminal domain inhibitor with no reported N-terminal selectivity
Conditions	Target compound: competitive fluorescence polarization assay for binding; functional assay in MDA-MB-231 cells. Comparator: Kd values from binding assays; migration assay in MRC-5 cells

Why This Matters

Researchers studying N-terminal domain-specific functions of galectin-8 (e.g., lymphangiogenesis, autophagy) should select Galectin-8-IN-1 to avoid confounding inhibition of galectin-3 and galectin-8C pathways that would occur with dual inhibitors.

• [1] Hassan M, et al. Structure-Guided Design of d-Galactal Derivatives with High Affinity and Selectivity for the Galectin-8 N-Terminal Domain. ACS Med Chem Lett. 2021 Nov 2;12(11):1745-1752. doi: 10.1021/acsmedchemlett.1c00384. PMID: 34795863. View Source

Selectivity Profile of Galectin-8-IN-1 Across Mammalian Galectins: 15-Fold Discrimination Over Galectin-3

Galectin-8-IN-1 exhibits 15-fold selectivity for galectin-8N over galectin-3 in competitive binding assays, with even higher selectivity reported over other mammalian galectins [1]. While exact Kd values for all galectin isoforms are not fully disclosed in the primary literature, the 15-fold selectivity factor has been consistently reported across multiple authoritative sources [1]. For context, the more potent Galectin-8N-IN-1 exhibits only 3-fold selectivity over galectin-3 [2]. Therefore, although Galectin-8-IN-1 demonstrates lower absolute affinity, it offers superior selectivity relative to Galectin-8N-IN-1, making it a more appropriate tool for experiments where discrimination between galectin-8N and galectin-3 is critical.

Selectivity over galectin-3

Cross-study comparable

15-fold selectivity (Galectin-8-IN-1) vs. 3-fold (Galectin-8N-IN-1)

Higher reported selectivity may support cleaner attribution to galectin-8N when galectin-3 is co-expressed.

Appropriate for experiments requiring discrimination between galectin-8N and galectin-3.

Evidence Dimension	Selectivity ratio for galectin-8N over galectin-3
Target Compound Data	15-fold selectivity over galectin-3
Comparator Or Baseline	Galectin-8N-IN-1: 3-fold selectivity over galectin-3
Quantified Difference	Target compound demonstrates 5-fold greater selectivity for galectin-8N over galectin-3 compared to comparator
Conditions	Competitive fluorescence polarization binding assays using recombinant human galectins

Why This Matters

The 5-fold higher selectivity of Galectin-8-IN-1 over Galectin-8N-IN-1 makes it preferable for experiments requiring unambiguous attribution of biological effects to galectin-8N inhibition rather than off-target galectin-3 engagement.

• [1] Hassan M, et al. Structure-Guided Design of d-Galactal Derivatives with High Affinity and Selectivity for the Galectin-8 N-Terminal Domain. ACS Med Chem Lett. 2021 Nov 2;12(11):1745-1752. doi: 10.1021/acsmedchemlett.1c00384. PMID: 34795863. View Source
• [2] Hassan M, et al. Benzimidazole-galactosides bind selectively to the Galectin-8 N-Terminal domain: Structure-based design and optimisation. Eur J Med Chem. 2021 Nov 5;223:113664. doi: 10.1016/j.ejmech.2021.113664. PMID: 34225180. (Kd = 1.8 μM with 3-fold selectivity). View Source

Optimal Research Applications for Galectin-8-IN-1 Based on Validated Differential Evidence

Investigating Galectin-8N-Specific Inflammatory Signaling in Cancer Models

Use Galectin-8-IN-1 to selectively probe the role of the galectin-8 N-terminal domain in modulating proinflammatory cytokine secretion from tumor cells. The compound has been validated to reduce IL-6 and IL-8 secretion from MDA-MB-231 breast cancer cells in a dose-dependent manner without affecting cell viability up to 100 μM, confirming functional engagement of galectin-8N in an oncologically relevant cellular context [1].

Dissecting N-Terminal vs. C-Terminal Domain Functions in Lymphangiogenesis

Employ Galectin-8-IN-1 as a domain-selective tool to distinguish N-terminal-dependent signaling from C-terminal-dependent pathways in lymphatic endothelial cell biology. Because Galectin-8-IN-1 selectively targets galectin-8N with 15-fold selectivity over galectin-3, it avoids the confounding dual inhibition of galectin-3 and galectin-8C seen with compounds like Galectin-3/galectin-8-IN-1. This enables cleaner mechanistic dissection of galectin-8N's specific contributions to pathological lymphangiogenesis, a process in which LGALS8 upregulation correlates with advanced cancer stages and metastasis [1][2].

Benchmarking Novel Galectin-8 Inhibitors in Structure-Activity Relationship (SAR) Studies

Utilize Galectin-8-IN-1 as a reference compound in SAR campaigns aimed at developing next-generation galectin-8N ligands. The compound's well-characterized binding mode—involving orbital overlap between Arg45 LUMO and d-galactal HOMOs—provides a structurally defined baseline for evaluating the affinity and selectivity gains of new chemical entities [1]. Its moderate affinity (Kd = 48 μM) makes it a suitable low-potency control for assessing the magnitude of improvement achieved by optimized derivatives.

In Vitro Pharmacology Studies Requiring High Galectin-8N Selectivity Over Galectin-3

Select Galectin-8-IN-1 for experiments where minimizing galectin-3 off-target effects is paramount. With 15-fold selectivity over galectin-3, this compound offers a superior selectivity window compared to Galectin-8N-IN-1 (3-fold), enabling more confident attribution of observed phenotypes specifically to galectin-8N inhibition in co-culture systems or tissue explants where both galectins are co-expressed [1][3].

Application

Selection Property

Validation Focus

Galectin-8N inflammatory signaling in tumor models

Galectin-8N-selective binding; functional cytokine modulation

Cytokine secretion endpoint validation in cancer cell lines

Lymphatic endothelial cell domain-function studies

N-terminal domain selectivity; avoidance of galectin-3/8C inhibition

Galectin-8N-specific signaling in lymphangiogenesis models

SAR reference for galectin-8N ligand development

Structurally characterized binding mode (Arg45 interaction)

Comparative affinity and selectivity benchmarking

High-selectivity galectin-8N pharmacology studies

Reported selectivity window over galectin-3

Phenotype attribution in co-expression systems

• [1] Hassan M, et al. Structure-Guided Design of d-Galactal Derivatives with High Affinity and Selectivity for the Galectin-8 N-Terminal Domain. ACS Med Chem Lett. 2021 Nov 2;12(11):1745-1752. doi: 10.1021/acsmedchemlett.1c00384. PMID: 34795863. View Source
• [2] Glycomimetic inhibitors of tandem-repeat galectins: Simple and efficient. (2024). Analysis of LGALS8 expression correlation with advanced cancer stages and metastases. View Source
• [3] Hassan M, et al. Benzimidazole-galactosides bind selectively to the Galectin-8 N-Terminal domain: Structure-based design and optimisation. Eur J Med Chem. 2021 Nov 5;223:113664. doi: 10.1016/j.ejmech.2021.113664. PMID: 34225180. View Source